Cas no 728000-06-4 (2-(4-Methoxybenzyl)aminophenol)

• Product Name: 2-(4-Methoxybenzyl)aminophenol
• CAS No: 728000-06-4
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD02131303
• CID: 1077693
• PubChem ID: 5297191
• Update Time: 2025-06-08

2-(4-Methoxybenzyl)aminophenol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methoxybenzyl)amino]phenol
• MFCD02131303
• 2-{[(4-methoxyphenyl)methyl]amino}phenol
• SCHEMBL17177263
• AKOS000112134
• 2-((4-Methoxybenzyl)amino)phenol
• Methoxybenzylaminophenole
• SB79811
• 2-[(4-methoxyphenyl)methylamino]phenol
• CS-0315633
• 728000-06-4
• LS-03957
• Phenol, 2-[[(4-methoxyphenyl)methyl]amino]-
• ALBB-012624
• DB-421790
• STK524285
• 2-(4-Methoxybenzyl)aminophenol

• MDL： MFCD02131303
• Inchi： 1S/C14H15NO2/c1-17-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16/h2-9,15-16H,10H2,1H3
• InChI Key： DZLVSZGODZJYTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1C=CC=CC=1O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.5Ų

2-(4-Methoxybenzyl)aminophenol Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-Methoxybenzyl)aminophenol

Introduction to 2-(4-Methoxybenzyl)aminophenol (CAS No. 728000-06-4)

2-(4-Methoxybenzyl)aminophenol, identified by its Chemical Abstracts Service (CAS) number 728000-06-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic amines and phenols, characterized by its structural versatility and potential applications in medicinal chemistry. The presence of both a methoxy group and an amino group on a benzyl-substituted phenol backbone imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 2-(4-Methoxybenzyl)aminophenol features a benzene ring substituted with a methoxy group at the para position relative to an amino group, which is further linked to a benzyl moiety. This configuration enhances its solubility in polar organic solvents and facilitates further functionalization through nucleophilic substitution or condensation reactions. The compound’s dual amine and phenolic functionalities make it particularly useful in the development of chiral auxiliaries, protease inhibitors, and other biologically relevant molecules.

In recent years, there has been growing interest in 2-(4-Methoxybenzyl)aminophenol due to its role as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzyl group can be easily removed or modified, allowing for the introduction of diverse pharmacophores while maintaining the core pharmacological activity.

One of the most compelling aspects of 2-(4-Methoxybenzyl)aminophenol is its application in the development of protease inhibitors. Proteases play a crucial role in various physiological processes, including viral replication and tumor progression. By designing molecules that selectively inhibit specific proteases, scientists can develop treatments for conditions such as HIV/AIDS and certain types of cancer. The structural features of 2-(4-Methoxybenzyl)aminophenol make it an excellent scaffold for such inhibitors, as it can be modified to target particular protease active sites.

Recent advancements in drug discovery have highlighted the importance of 2-(4-Methoxybenzyl)aminophenol as a building block for small-molecule drugs. For example, studies have demonstrated its use in synthesizing non-covalent protein binders, which are essential for modulating protein-protein interactions. These binders can be used to develop treatments for neurological disorders, where targeting specific protein interactions is key to therapeutic success.

The chemical reactivity of 2-(4-Methoxybenzyl)aminophenol also makes it valuable in organic synthesis. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, allows for the construction of complex molecular architectures with high precision. This capability is particularly useful in the preparation of bioconjugates, which are hybrid molecules combining organic compounds with biological entities like peptides or antibodies.

In addition to its pharmaceutical applications, 2-(4-Methoxybenzyl)aminophenol has shown promise in the field of material science. Its aromatic structure and functional groups make it suitable for designing advanced materials with specific electronic properties. For instance, researchers have explored its use in creating novel organic semiconductors and conductive polymers, which could revolutionize technologies such as flexible electronics and energy storage devices.

The synthesis of 2-(4-Methoxybenzyl)aminophenol typically involves multi-step organic transformations starting from commercially available precursors like 4-methoxyaniline and benzaldehyde derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity. These methods align with the broader trend toward sustainable chemistry practices, reducing waste and minimizing environmental impact.

The biological activity of derivatives of 2-(4-Methoxybenzyl)aminophenol has been extensively studied in recent years. For example, modifications to the benzyl group or introduction of additional functional moieties have led to compounds with enhanced potency against various disease targets. Such discoveries underscore the importance of structural diversity in drug development and highlight how modifications to simple scaffolds like 2-(4-Methoxybenzyl)aminophenol can lead to breakthrough therapeutics.

Looking ahead, the future prospects for 2-(4-Methoxybenzyl)aminophenol appear promising as research continues to uncover new applications and synthetic strategies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with desired properties before experimental synthesis begins. This interdisciplinary approach will further enhance our ability to harness this versatile compound for therapeutic purposes.

In conclusion, 2-(4-Methoxybenzyl)aminophenol (CAS No. 728000-06-4) represents a cornerstone molecule in modern pharmaceutical chemistry due to its structural flexibility and broad applicability across multiple disciplines. Its role as an intermediate in drug synthesis, protease inhibition, material science innovations, and sustainable chemical practices underscores its significance in advancing scientific knowledge and technological development.